1-Cycloheptylcyclopropane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 1-cycloheptylcyclopropane-1-carbaldehyde
• InChI: InChI=1S/C11H18O/c12-9-11(7-8-11)10-5-3-1-2-4-6-10/h9-10H,1-8H2
• InChI Key: YWAOQWJTCJYLBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)C2(CC2)C=O

Description

1-Cycloheptylcyclopropane-1-carbaldehyde is a cyclopropane derivative characterized by a cycloheptyl substituent attached to a cyclopropane ring bearing a carbaldehyde functional group. Cyclopropane derivatives are widely studied due to their unique structural features, including angle strain and reactivity, which make them valuable in organic synthesis, catalysis, and pharmaceutical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Cycloheptylcyclopropane-1-carbaldehyde can be achieved through several methods. One common approach involves the cyclopropanation of cycloheptene followed by formylation. The reaction conditions typically include the use of a cyclopropanating agent such as diazomethane or a Simmons-Smith reagent, and the formylation can be carried out using reagents like formic acid or formaldehyde under acidic conditions .

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, focusing on scalability and cost-effectiveness. Techniques such as continuous flow synthesis and the use of high-pressure reactors can enhance the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

1-Cycloheptylcyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The cyclopropane ring can undergo substitution reactions, particularly with nucleophiles under basic conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: 1-Cycloheptylcyclopropane-1-carboxylic acid.

Reduction: 1-Cycloheptylcyclopropane-1-methanol.

Substitution: Various substituted cyclopropane derivatives depending on the nucleophile used.

Scientific Research Applications

1-Cycloheptylcyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Cycloheptylcyclopropane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The cyclopropane ring’s strain can also influence its reactivity and interactions with biological molecules .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects: Cycloheptyl vs. Methylsulfanyl

A structurally related compound, 1-(methylsulfanyl)cyclopropane-1-carbaldehyde (CAS 35120-17-3), replaces the cycloheptyl group with a methylsulfanyl substituent. Key differences include:

• Steric Effects : The cycloheptyl group introduces significant steric hindrance compared to the smaller methylsulfanyl group, which may reduce reactivity in nucleophilic additions or cycloadditions.
• In contrast, the cycloheptyl group is primarily steric, with minimal electronic influence.
• Lipophilicity : The cycloheptyl group enhances lipophilicity (logP ~4.2 estimated), favoring membrane permeability, whereas the methylsulfanyl analog (logP ~1.8) may exhibit better aqueous solubility .

Ring Size Effects: Cyclopropane vs. Cyclobutane and Cyclopentane

• 1-(Methylsulfanyl)cyclobutane-1-carbaldehyde (CAS 35120-17-3) and 1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde (CAS 1934654-17-7) highlight the impact of ring size:
  • Reactivity : Cyclopropane’s angle strain increases reactivity in ring-opening reactions (e.g., hydrogenation or acid-catalyzed rearrangements) compared to cyclobutane or cyclopentane derivatives.
  • Thermal Stability : Cyclopropane derivatives are generally less thermally stable. For example, cyclopropane carbaldehydes may decompose at temperatures >150°C, whereas cyclobutane analogs remain stable up to 200°C .

Functional Group Variations: Aldehyde vs. Hydroxyl

The cyclopentane derivative 1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde (CAS 1934654-17-7) features a hydroxyl group instead of an aldehyde. This difference affects:

• Solubility : The hydroxyl group enables hydrogen bonding, improving aqueous solubility (estimated logP ~0.5) compared to the aldehyde-containing target compound.
• Reactivity : The aldehyde group is more electrophilic, participating in condensations (e.g., aldol reactions) or reductions, while the hydroxyl group may undergo esterification or oxidation .

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Substituent	logP (Estimated)	Thermal Stability (°C)	Key Reactivity
1-Cycloheptylcyclopropane-1-carbaldehyde	C₁₁H₁₈O	Cycloheptyl	4.2	<150	Nucleophilic addition
1-(Methylsulfanyl)cyclopropane-1-carbaldehyde	C₅H₈OS	Methylsulfanyl	1.8	<160	Electrophilic substitution
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	C₁₀H₁₈O₂	Hydroxyl	0.5	>200	Oxidation, esterification